
Safety and hazard information for cyclopentyl
benzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclopentyl benzoate

Cat. No.: B1594726 Get Quote

An In-depth Technical Guide to the Safety and Hazard Information for Cyclopentyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It

is not a substitute for a comprehensive Safety Data Sheet (SDS) and should not be used as

the sole basis for risk assessment. Always consult the official SDS and conduct a thorough risk

assessment before handling this chemical.

Executive Summary
Cyclopentyl benzoate is a benzoate ester with the chemical formula C₁₂H₁₄O₂. This guide

provides a detailed overview of its known safety and hazard information, compiled from various

scientific and regulatory sources. The primary identified hazard is acute oral toxicity. This

document summarizes key toxicological data, outlines relevant experimental protocols based

on international guidelines, and provides recommendations for safe handling, storage, and

disposal.

Chemical and Physical Properties
A summary of the key physical and chemical properties of cyclopentyl benzoate is presented

in Table 1. This information is crucial for understanding its behavior under various laboratory

conditions.
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Property Value Source

Molecular Formula C₁₂H₁₄O₂ PubChem[1]

Molecular Weight 190.24 g/mol PubChem[1]

CAS Number 32651-38-0 PubChem[1]

Appearance
Not explicitly stated, but likely

a liquid
N/A

Boiling Point 276.5 °C at 760 mmHg Guidechem

Flash Point 123.3 °C Guidechem

Density 1.09 g/cm³ Guidechem

Refractive Index 1.537 Guidechem

LogP 2.786 Guidechem[2]

Topological Polar Surface Area 26.3 Å² PubChem[1]

Hazard Identification and GHS Classification
Cyclopentyl benzoate has been classified according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazard identified is acute oral

toxicity.

GHS Classification Summary

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
alt text Warning

Source: PubChem[3], Guidechem[4]

Precautionary Statements:[5]
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P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
The primary toxicological concern for cyclopentyl benzoate is its acute oral toxicity.[3][4]

While specific studies on cyclopentyl benzoate are not readily available in the public domain,

the GHS classification indicates that it is harmful if ingested.

General Mechanisms of Benzoate Ester-Induced
Cytotoxicity
Studies on various benzoate esters suggest that their toxicity is often mediated through the

induction of apoptosis (programmed cell death) and cell cycle arrest.[1] These processes can

be triggered by oxidative stress and mitochondrial dysfunction.[1]

Below is a generalized signaling pathway for benzoate ester-induced cytotoxicity.

Cellular Response to Benzoate Esters

Benzoate Ester
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induces
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Generalized signaling pathway for benzoate ester-induced cytotoxicity.

Experimental Protocols
While specific experimental reports for cyclopentyl benzoate were not found, this section

details the standard methodologies for key toxicological assessments based on OECD

guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is a stepwise procedure using a small number of animals to classify a substance

for its acute oral toxicity.[5][6][7][8][9]

Objective: To determine the acute oral toxicity of a substance and to classify it according to the

GHS.

Principle: A stepwise procedure is used with a few animals of a single sex per step.[5] The

outcome of each step (mortality or survival) determines the next step: either dosing at a higher

or lower fixed dose level or stopping the test.[5]

Methodology:

Animal Selection: Healthy, young adult rodents (usually rats, preferably females) are used.

[10]

Housing and Feeding: Animals are housed in appropriate conditions with controlled

temperature and humidity.[10] They are fasted overnight before dosing.[10]

Dose Preparation and Administration: The test substance is typically administered orally by

gavage.[10] The starting dose is selected from one of four fixed levels: 5, 50, 300, and 2000

mg/kg body weight.[5]

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[5][10]

Procedure: The test proceeds in a stepwise manner as illustrated in the workflow diagram

below. The number of animals that die or show signs of severe toxicity within a specified
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period determines the subsequent steps.[5]

Data Analysis: The results are used to classify the substance into one of the GHS acute

toxicity categories.
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Experimental Workflow: OECD 423 Acute Toxic Class Method

Select Starting Dose
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Dose 3 animals
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Workflow for the OECD 423 Acute Toxic Class Method.
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Dermal and Eye Irritation Testing
Standardized tests are available to assess the potential of a substance to cause skin and eye

irritation.

Acute Dermal Irritation/Corrosion (OECD 404): This test involves applying the substance to

the shaved skin of an animal (typically a rabbit) and observing for signs of irritation such as

erythema and edema over a period of time.[11]

Acute Eye Irritation/Corrosion (OECD 405): The substance is applied to one eye of an animal

(usually a rabbit), with the other eye serving as a control.[12] The eyes are then examined for

effects on the cornea, iris, and conjunctiva.[12]

In Vitro Alternatives: Several validated in vitro methods using reconstructed human epidermis

or cornea-like epithelium models are available and are the preferred methods to reduce

animal testing (e.g., OECD 439 for skin irritation and OECD 492 for eye irritation).[2][11][13]

Safe Handling and Personal Protective Equipment
(PPE)
Given the identified hazards, appropriate safety measures should be in place when handling

cyclopentyl benzoate.
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Exposure Control Recommendation

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.[14]

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[14]

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile) and

a lab coat.[14]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge.[14]

General Hygiene
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.[14]

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://pim-resources.coleparmer.com/sds/10902.pdf
https://pim-resources.coleparmer.com/sds/10902.pdf
https://pim-resources.coleparmer.com/sds/10902.pdf
https://pim-resources.coleparmer.com/sds/10902.pdf
https://pim-resources.coleparmer.com/sds/10902.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

poison control center or doctor immediately for

treatment advice.[5]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[15]

Skin Contact

Remove contaminated clothing. Wash skin with

soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation persists.[15]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[15]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[14] Keep

away from incompatible materials such as strong oxidizing agents.[14]

Disposal: Dispose of waste and contaminated materials in accordance with local, regional, and

national regulations.[5] Do not allow to enter drains or waterways.

Stability and Reactivity
Chemical Stability: Stable under normal storage conditions.[14]

Incompatible Materials: Strong oxidizing agents.[14]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed

during combustion.[14]

Ecological Information
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Specific data on the environmental fate and ecotoxicity of cyclopentyl benzoate are limited.

As a general precaution, releases to the environment should be avoided. Benzoate compounds

can be harmful to aquatic organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and hazard information for cyclopentyl
benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594726#safety-and-hazard-information-for-
cyclopentyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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